Ethyl 4-(aminomethyl)piperidine-4-carboxylate

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: ethyl 4-(aminomethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C9H18N2O2/c1-2-13-8(12)9(7-10)3-5-11-6-4-9/h11H,2-7,10H2,1H3
• InChI Key: HKFAXWJISJRYFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCNCC1)CN

Description

Ethyl 4-(aminomethyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C9H18N2O2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrogen chloride 4M in dioxane (33.2 ml, 132.7 mmol) was added to 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate (Intermediate 8) (7.6 g, 26.5 mmol) in dioxane (35 ml). The resulting solution was stirred at 20° C. for 3 hours. The crude product was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 7M NH3/MeOH and pure fractions were evaporated to dryness to afford ethyl 4-(aminomethyl)piperidine-4-carboxylate (3.34 g, 67.6%) as a yellow liquid.